![molecular formula C14H14F2N4OS B5180594 N-(3,4-difluorophenyl)-1-(1,2,5-thiadiazol-3-ylcarbonyl)-3-piperidinamine](/img/structure/B5180594.png)
N-(3,4-difluorophenyl)-1-(1,2,5-thiadiazol-3-ylcarbonyl)-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-difluorophenyl)-1-(1,2,5-thiadiazol-3-ylcarbonyl)-3-piperidinamine, also known as DFTP, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(3,4-difluorophenyl)-1-(1,2,5-thiadiazol-3-ylcarbonyl)-3-piperidinamine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain, including the GABAergic and serotonergic systems. It has been shown to increase the levels of GABA and serotonin in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects, including the inhibition of voltage-gated sodium channels, which may contribute to its anticonvulsant and antinociceptive effects. It has also been shown to modulate the levels of various neurotransmitters in the brain, including GABA and serotonin, which may contribute to its antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(3,4-difluorophenyl)-1-(1,2,5-thiadiazol-3-ylcarbonyl)-3-piperidinamine is its relatively simple synthesis method, which makes it a cost-effective option for lab experiments. However, one of the limitations of this compound is its limited solubility in water, which may make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(3,4-difluorophenyl)-1-(1,2,5-thiadiazol-3-ylcarbonyl)-3-piperidinamine. One area of focus could be on the development of novel this compound derivatives with improved pharmacological properties. Another area of focus could be on the investigation of this compound's potential applications in the treatment of neurological and psychiatric disorders, such as epilepsy, chronic pain, and depression. Additionally, further research could be conducted to elucidate the mechanism of action of this compound and its effects on various neurotransmitter systems in the brain.
Synthesis Methods
N-(3,4-difluorophenyl)-1-(1,2,5-thiadiazol-3-ylcarbonyl)-3-piperidinamine can be synthesized through a multi-step process involving the reaction of 3,4-difluoroaniline with thiocarbohydrazide, followed by the reaction of the resulting product with piperidine-3-carboxylic acid. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.
Scientific Research Applications
N-(3,4-difluorophenyl)-1-(1,2,5-thiadiazol-3-ylcarbonyl)-3-piperidinamine has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit a range of biological activities, including anticonvulsant, antinociceptive, and antidepressant effects.
Properties
IUPAC Name |
[3-(3,4-difluoroanilino)piperidin-1-yl]-(1,2,5-thiadiazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F2N4OS/c15-11-4-3-9(6-12(11)16)18-10-2-1-5-20(8-10)14(21)13-7-17-22-19-13/h3-4,6-7,10,18H,1-2,5,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAPOGFMHMSPJSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=NSN=C2)NC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F2N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.